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Abstract

5-Bromo-1H-benzoimidazole-2-carboxylic acid is a versatile heterocyclic compound that
serves as a crucial building block in the synthesis of a wide array of bioactive molecules.[1][Z]
Its unique structural features, including the benzimidazole core, a bromine substituent, and a
carboxylic acid group, impart valuable chemical reactivity and a predisposition for biological
activity.[1][3] This document provides a comprehensive overview of the chemical and physical
properties of 5-Bromo-1H-benzoimidazole-2-carboxylic acid, details on its synthesis, and a
summary of its applications in pharmaceutical and agrochemical research.

Chemical and Physical Properties

The fundamental chemical and physical properties of 5-Bromo-1H-benzoimidazole-2-
carboxylic acid are summarized below. These properties are essential for its handling,
characterization, and application in synthetic chemistry.
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Property Value Source(s)
Molecular Formula CsHsBrN20:2 [11[4]15]16]
Molecular Weight 241.04 g/mol [L1[4]1I5]1161[7]
CAS Number 40197-20-4 [1][4]1[5][6]1[8]
Appearance Yellow solid [1]

Melting Point 206 °C [7]

Boiling Point 495 °C [7]

Density 1.946 g/cm3 [7]

Flash Point 253 °C [7]

Purity > 95% (HPLC) to 97% (11181191

Storage Conditions

Sealed in dry, store in freezer,
under -20°C or at 0-8°C

[1]i4](81[e][10]

Spectroscopic and Analytical Data

Detailed spectroscopic data such as NMR, HPLC, and LC-MS are available from various

commercial suppliers.[10] The predicted collision cross-section (CCS) values, which are

important for ion mobility-mass spectrometry, have been calculated for different adducts.
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Adduct m/z Predicted CCS (A2
[M+H]* 240.96073 140.5
[M+Na]* 262.94267 154.3
[M-H]- 238.94617 143.7
[M+NHa4]* 257.98727 160.9
[M+K]+ 278.91661 142.4
[M+H-H20]* 222.95071 140.6
[M+HCOO]~ 284.95165 159.2
[M+CHsCOO]~ 298.96730 182.6
[M+Na-2H]- 260.92812 148.2
[M]*+ 239.95290 159.3
M]- 239.95400 159.3

(Data from PubChemlLite)[11]

Reactivity and Key Chemical Reactions

The chemical reactivity of 5-Bromo-1H-benzoimidazole-2-carboxylic acid is primarily

dictated by its three functional components: the benzimidazole ring, the carboxylic acid group,

and the bromine atom.[3]

« Esterification: The carboxylic acid moiety can readily react with alcohols in the presence of

an acid catalyst to form the corresponding esters.[3]

o Amidation: Reaction with amines leads to the formation of amides, a common linkage in

many pharmaceutical compounds.[3]

» Nucleophilic Aromatic Substitution: The bromine atom on the benzene ring can be displaced

by various nucleophiles, allowing for the introduction of diverse functional groups and the

synthesis of a wide range of derivatives.[3]
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The interplay of these reactive sites makes it a valuable intermediate for constructing more
complex molecules.[3]

Caption: Reactivity of 5-Bromo-1H-benzoimidazole-2-carboxylic acid.

Experimental Protocols: Synthesis

The synthesis of benzimidazole carboxylic acids typically involves the condensation of an o-
phenylenediamine with a carboxylic acid or its derivative under dehydrating conditions.[12] A
general, plausible method for the synthesis of 5-Bromo-1H-benzoimidazole-2-carboxylic
acid is outlined below.

Reaction: Condensation of 4-bromo-1,2-phenylenediamine with oxalic acid.

Reagents and Solvents:

4-bromo-1,2-phenylenediamine

Oxalic acid

Hydrochloric acid (or another acidic catalyst like p-toluenesulfonic acid)[12]

Water

Ethanol (for recrystallization)
Procedure:

o A mixture of 4-bromo-1,2-phenylenediamine and oxalic acid is prepared in an agueous
solution of hydrochloric acid.

e The reaction mixture is heated under reflux for several hours. The progress of the reaction
can be monitored using Thin Layer Chromatography (TLC).

» Upon completion, the mixture is cooled to room temperature, which may induce precipitation
of the product.
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e The crude product is collected by filtration and washed with cold water to remove any
remaining acid and unreacted starting materials.

» Further purification is achieved by recrystallization from a suitable solvent, such as aqueous
ethanol, to yield the purified 5-Bromo-1H-benzoimidazole-2-carboxylic acid.
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Caption: General workflow for the synthesis of the title compound.
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Biological Activity and Applications

Benzimidazole derivatives are a well-established class of pharmacophores known for a wide
range of therapeutic properties, including use in anticancer, antimicrobial, and anthelmintic
drugs.[13][14] 5-Bromo-1H-benzoimidazole-2-carboxylic acid serves as a key intermediate
in the development of new therapeutic and agrochemical agents.[1]

o Pharmaceutical Development: It is a precursor for synthesizing potential therapeutic agents
for treating cancer and infectious diseases.[1] The bromine substitution enhances reactivity,
facilitating the creation of diverse molecular libraries for drug discovery.[1][2]

» Biochemical Research: This compound is utilized in studies of enzyme inhibition, which helps
in understanding the mechanisms of action within specific biological pathways.[1]
Benzimidazole-containing compounds have been identified as inhibitors of crucial bacterial
enzymes, highlighting their potential as antibacterial agents.[13]

e Agrochemicals: It is used as an intermediate in the production of fungicides and herbicides.
[1] Its ability to inhibit biological pathways is being explored for the development of effective

crop protection agents.[1]
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Caption: Applications of 5-Bromo-1H-benzoimidazole-2-carboxylic acid.
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Safety Information

It is essential to handle 5-Bromo-1H-benzoimidazole-2-carboxylic acid with appropriate
safety precautions in a laboratory setting.

e GHS Pictogram: GHSO07 (Exclamation Mark)[8][10]
 Signal Word: Warning[8][10]
e Hazard Statement: H302 (Harmful if swallowed)[8][10]

e Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye
protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do. Continue rinsing)[8][10]

Always consult the material safety data sheet (MSDS) before use.

Conclusion

5-Bromo-1H-benzoimidazole-2-carboxylic acid is a compound of significant interest in
medicinal and materials chemistry. Its well-defined physical and chemical properties, coupled
with its versatile reactivity, make it an invaluable starting material for the synthesis of novel
compounds with potential therapeutic and industrial applications. Further research into its
derivatives will likely continue to yield molecules with potent biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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